Cas no 58689-32-0 (7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dibutyl ester)

• Product Name: 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dibutyl ester
• CAS No: 58689-32-0
• MF: C₁₆H₂₄O₅
• MW: 296.358765602112
• CID: 341232
• PubChem ID: 12910393
• Update Time: 2025-04-19

7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dibutyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, dibutyl ester
• dibutyl 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
• 58689-32-0
• DTXSID20512736

• Inchi： 1S/C16H24O5/c1-3-5-9-19-15(17)13-11-7-8-12(21-11)14(13)16(18)20-10-6-4-2/h7-8,11-14H,3-6,9-10H2,1-2H3
• InChI Key： OVEHQDXQZFWNBV-UHFFFAOYSA-N
• SMILES： O1C2C=CC1C(C(=O)OCCCC)C2C(=O)OCCCC

Computed Properties

• Exact Mass: 296.16242
• Monoisotopic Mass: 296.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83